Cas no 93249-45-7 (4-methyl-3-(trifluoromethyl)benzaldehyde)

4-methyl-3-(trifluoromethyl)benzaldehyde structure
93249-45-7 structure
Product Name:4-methyl-3-(trifluoromethyl)benzaldehyde
CAS No:93249-45-7
MF:C9H7F3O
MW:188.146493196487
MDL:MFCD04116033
CID:1980119
PubChem ID:3673664
Update Time:2025-04-21

4-methyl-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-3-(trifluoromethyl)benzaldehyde
    • AC1MUXGV
    • CTK4J3208
    • MolPort-000-166-238
    • JRD-1653
    • SBB090718
    • AG-L-64041
    • KB-242714
    • Benzaldehyde, 4-methyl-3-(trifluoromethyl)-
    • IANWHSGVDSUHSX-UHFFFAOYSA-N
    • CS-0236749
    • JS-4386
    • SCHEMBL1769710
    • 4-Methyl-3-(trifluoromethyl)benzaldehyde, AldrichCPR
    • FRLOLHJJROPPKU-UHFFFAOYSA-N
    • EN300-1725339
    • Z1255379662
    • 93249-45-7
    • D96248
    • DTXSID40394899
    • AKOS015956847
    • MFCD04116033
    • DTXCID30345759
    • 4-methyl-3-(trifluoromethyl)benzaldehyde
    • MDL: MFCD04116033
    • Inchi: 1S/C9H7F3O/c1-6-2-3-7(5-13)4-8(6)9(10,11)12/h2-5H,1H3
    • InChI Key: FRLOLHJJROPPKU-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=O)C=CC=1C)(F)F

Computed Properties

  • Exact Mass: 188.045
  • Monoisotopic Mass: 188.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 2.6

Experimental Properties

  • Sensitiveness: Air Sensitive

4-methyl-3-(trifluoromethyl)benzaldehyde Security Information

4-methyl-3-(trifluoromethyl)benzaldehyde Pricemore >>

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